![molecular formula C23H23N3O4 B2893137 N-methyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-phenylacetamide CAS No. 872857-06-2](/img/structure/B2893137.png)
N-methyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-methyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-phenylacetamide, also known as MMPI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. MMPI is a potent inhibitor of matrix metalloproteinases (MMPs), a family of enzymes that play an important role in various physiological processes, including tissue remodeling, wound healing, and angiogenesis.
Scientific Research Applications
Synthesis and Structural Characterization
Research has explored the synthesis and crystallographic analysis of compounds structurally related to N-methyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-phenylacetamide. These studies involve the one-pot synthesis of morpholinoacetamide derivatives, highlighting the methods for achieving good yields and characterizing compounds using X-ray diffraction and spectroscopic techniques. Such research underscores the importance of detailed structural analysis in understanding the properties and potential applications of these compounds (Bai et al., 2011).
Biological Activities
Antimicrobial and Antifungal Applications
Several studies have reported on the antimicrobial and antifungal properties of morpholinoacetamide derivatives. For instance, compounds synthesized from morpholinoethoxyphenylacetamide have shown promising in vitro activity against a range of fungal and bacterial strains. These findings are significant for the development of new antimicrobial agents with potential clinical applications (Jayadevappa et al., 2012).
Anticancer Applications
Research into the therapeutic effects of morpholinoacetamide derivatives has also extended into the field of oncology. Compounds with the morpholinoacetamide structure have been evaluated for their potential in treating cancers, particularly those deficient in certain tumor suppressor genes. The optimization of these compounds for selectivity and efficacy highlights the ongoing efforts to develop targeted cancer therapies (Certal et al., 2014).
Corrosion Inhibition
Another interesting application of N-methyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-phenylacetamide related compounds is in corrosion inhibition. Studies have demonstrated that morpholinoacetamide derivatives can serve as effective corrosion inhibitors for metals in acidic environments. This research is crucial for industries seeking to protect infrastructure and machinery against corrosive damage (Nasser & Sathiq, 2016).
properties
IUPAC Name |
N-methyl-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxo-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O4/c1-24(17-7-3-2-4-8-17)23(29)22(28)19-15-26(20-10-6-5-9-18(19)20)16-21(27)25-11-13-30-14-12-25/h2-10,15H,11-14,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUZPXOPPBSAULG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-phenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.